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Compound of Interest

Compound Name: Darolutamide-d4

Cat. No.: B15544227

Essential Safety and Handling Guide for
Darolutamide-d4

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Darolutamide-d4 in a laboratory setting. The
following procedures are designed to ensure a safe laboratory environment and proper
disposal of waste materials.

Darolutamide-d4 is a deuterated analog of Darolutamide, an androgen receptor inhibitor.
While the deuteration is unlikely to alter the chemical's primary hazards, it is prudent to handle
it with the same precautions as the parent compound. The Safety Data Sheet (SDS) for
Darolutamide-d4 classifies it as harmful if swallowed, a cause of skin irritation, a cause of
serious eye irritation, and potentially causing respiratory irritation[1].

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure when handling Darolutamide-d4. The
following table summarizes the required PPE for various laboratory tasks.
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Task Category Required Personal Protective Equipment

Disposable Gown/Lab Coat, Double Gloves
Weighing and Aliquoting Powder (Chemotherapy-rated), N95 Respirator, Safety
Goggles with Side Shields

Disposable Gown/Lab Coat, Double Gloves
] ] (Chemotherapy-rated), Safety Goggles with
Preparing Solutions _ _ _ N _
Side Shields (work in a certified chemical fume

hood)

Disposable Gown/Lab Coat, Double Gloves
Administering to Cell Cultures or Animals (Chemotherapy-rated), Safety Goggles with
Side Shields

Disposable Gown/Lab Coat, Double Gloves
Cleaning and Decontamination (Chemotherapy-rated), Safety Goggles with
Side Shields

Disposable Gown/Lab Coat, Double Gloves
Waste Disposal (Chemotherapy-rated), Safety Goggles with
Side Shields

Hazard Mitigation and Handling Procedures

A systematic approach to handling Darolutamide-d4 is essential to prevent contamination and

accidental exposure.

Caption: Standard workflow for safely handling Darolutamide-d4.

Experimental Protocol: Safe Handling and Preparation of Darolutamide-d4 Solutions
e Preparation:

o Designate a specific area for handling Darolutamide-d4, such as a certified chemical
fume hood.

o Assemble all necessary materials, including the chemical, solvents, glassware, and waste

containers.
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o Don the appropriate PPE as specified in the table above.

e Handling:

o Weighing (if in powder form): Carefully weigh the required amount of Darolutamide-d4
powder in a chemical fume hood. Use a disposable weigh boat.

o Reconstitution: Add the desired solvent to the powder. Ensure the container is securely
capped and mix gently until the solid is fully dissolved.

o Experimental Use: Perform all experimental procedures within the designated area to
contain any potential spills or aerosols.

e Cleanup and Disposal:

o Decontamination: Wipe down all surfaces and equipment used with a suitable deactivating
agent (e.g., 70% ethanol), followed by a thorough cleaning with soap and water[2].

o Waste Segregation: Dispose of all contaminated materials, including gloves, weigh boats,
and pipette tips, in a clearly labeled hazardous waste container.

o PPE Removal: Remove PPE in the designated area, starting with the outer gloves,
followed by the gown, and then the inner gloves.

o Hand Washing: Wash hands thoroughly with soap and water after removing all PPE[3].

Emergency Procedures

In the event of an accidental exposure, immediate action is critical.
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Exposure Route

Immediate First Aid Measures

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing[1][4].

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek medical attention[4][5].

Move to fresh air. If breathing is difficult, provide

Inhalation respiratory support and seek medical
attention[1][2].
) Rinse mouth with water. Do not induce vomiting.
Ingestion

Seek immediate medical attention[1][5].

Disposal Plan

Proper disposal of Darolutamide-d4 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Contaminated Materials
(Gloves, Pipettes, Vials)

Unused/Expired Contaminated
Darolutamide-d4 Liquid Waste

. ;

Click to download full resolution via product page

Caption: Waste disposal pathway for Darolutamide-d4.
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Disposal Protocol:

e Solid Waste: All solid materials that have come into contact with Darolutamide-d4, including
gloves, disposable lab coats, pipette tips, and empty vials, must be collected in a designated,
sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Unused solutions containing Darolutamide-d4 should be collected in a
separate, sealed, and labeled hazardous liquid waste container. Do not pour down the
drain[2][6].

e Unused Product: Unused or expired Darolutamide-d4 powder should be disposed of in its
original container within a sealed hazardous waste bag.

» Final Disposal: All hazardous waste must be disposed of through a licensed hazardous
material disposal company, following all local, state, and federal regulations[1][5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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